Cas no 89901-03-1 (Methyl 4'-Bromo-1,1'-biphenyl-4-carboxylate)

Methyl 4'-Bromo-1,1'-biphenyl-4-carboxylate structure
89901-03-1 structure
Product Name:Methyl 4'-Bromo-1,1'-biphenyl-4-carboxylate
CAS No:89901-03-1
MF:C14H11BrO2
MW:291.139943361282
MDL:MFCD00496638
CID:61328
PubChem ID:329763914
Update Time:2025-07-30

Methyl 4'-Bromo-1,1'-biphenyl-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4'-bromo-[1,1'-biphenyl]-4-carboxylate
    • Methyl 4-Bromo[1,1-Biphenyl]-4-Carboxylate
    • Methyl 4'-bromobiphenyl-4-carboxylate
    • methyl 4-(4-bromophenyl)benzoate
    • Methyl 4'-bromo[1,1'-biphenyl]-4-carboxylate
    • [1,1'-Biphenyl]-4-carboxylicacid,4'-bromo-,methyl ester
    • 4'-Brom-biphenyl-4-carbonsaeure-methylester
    • 4-bromobiphenyl-4-carboxylic acid methyl ester
    • methyl 4-(4'-bromophenyl)benzoate
    • 4′-Bromobiphenyl-4-carboxylic acid methyl ester
    • Methyl 4′-bromo[1,1′-biphenyl]-4-carboxylate (ACI)
    • 4′-Bromo-1,1′-biphenyl-4-carboxylic acid methyl ester
    • Methyl 4′-bromobiphenyl-4-carboxylate
    • MFCD00496638
    • 4'-Bromo-biphenyl-4-carboxylic acid methyl ester
    • DB-078544
    • 2W-0305
    • SCHEMBL2386975
    • Methyl 4-(4-bromophenyl)benzoate, 95%
    • Methyl4'-bromo-[1,1'-biphenyl]-4-carboxylate
    • 89901-03-1
    • DTXSID30353273
    • AKOS002679587
    • [1,1'-Biphenyl]-4-carboxylic acid, 4'-bromo-, methyl ester
    • [1,1'-Biphenyl]-4-carboxylicacid, 4'-bromo-, methyl ester
    • CS-0131255
    • YSZC804
    • J-522311
    • methyl 4'-bromo-biphenyl-4-carboxylate
    • Methyl 4'-Bromo-1,1'-biphenyl-4-carboxylate
    • MDL： MFCD00496638
    • Inchi： 1S/C14H11BrO2/c1-17-14(16)12-4-2-10(3-5-12)11-6-8-13(15)9-7-11/h2-9H,1H3
    • InChI Key： JHNMJLKCONRGMK-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC(C2C=CC(Br)=CC=2)=CC=1)OC

Computed Properties

  • Exact Mass: 289.99400
  • Monoisotopic Mass: 289.994242
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Density: 1.394
  • Melting Point: 140-146 °C
  • Boiling Point: 382.7°C at 760 mmHg
  • Flash Point: 185.3°C
  • Refractive Index: 1.588
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 26.30000
  • LogP: 3.90270

Methyl 4'-Bromo-1,1'-biphenyl-4-carboxylate Security Information

  • Symbol: GHS05 GHS09
  • Signal Word：Danger
  • Hazard Statement： H318-H410
  • Warning Statement： P273-P280-P305+P351+P338-P501
  • Hazardous Material transportation number：UN 3077 9 / PGIII
  • WGK Germany：2
  • Hazard Category Code： 41-50/53
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： Xi N
  • Risk Phrases：R36/37/38
  • HazardClass：IRRITANT
  • Storage Condition：Store at room temperature

Methyl 4'-Bromo-1,1'-biphenyl-4-carboxylate Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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Methyl 4'-Bromo-1,1'-biphenyl-4-carboxylate Production Method

Production Method 1

5731-11-3 5731-11-3
89901-03-1 89901-03-1
Reaction Conditions
1.1 Reagents: 4-Methylmorpholine ,  1-Hydroxybenzotriazole ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride
Reference
A Suite of Activity-Based Probes for Human Cytochrome P450 Enzymes
Wright, Aaron T.; Song, Joongyu D.; Cravatt, Benjamin F., Journal of the American Chemical Society, 2009, 131(30), 10692-10700

Production Method 2

5731-11-3 5731-11-3
89901-03-1 89901-03-1
Reaction Conditions
1.1 Reagents: Thionyl chloride Solvents: Toluene ;  1 h, reflux
1.2 -
Reference
Exploiting orientation-selective DEER: determining molecular structure in systems containing Cu(II) centres
Bowen, Alice M.; Jones, Michael W.; Lovett, Janet E.; Gaule, Thembanikosi G.; McPherson, Michael J.; et al, Physical Chemistry Chemical Physics, 2016, 18(8), 5981-5994

Production Method 3

17333-82-3 17333-82-3
14874-70-5 14874-70-5
99768-12-4 99768-12-4
89901-03-1 89901-03-1
Reaction Conditions
1.1 Catalysts: Chloro[tris[4-(trifluoromethyl)phenyl]phosphine-κP]gold Solvents: Methanol ;  16 h, rt
Reference
Photosensitizer-Free, Gold-Catalyzed C-C Cross-Coupling of Boronic Acids and Diazonium Salts Enabled by Visible Light
Witzel, Sina; Xie, Jin; Rudolph, Matthias; Hashmi, A. Stephen K., Advanced Synthesis & Catalysis, 2017, 359(9), 1522-1528

Production Method 4

5731-11-3 5731-11-3
89901-03-1 89901-03-1
Reaction Conditions
1.1 Reagents: Thionyl chloride ;  1 h, reflux
1.2 Solvents: Methanol ;  rt
Reference
Synthesis and pharmacological testing of polyaminoquinolines as blockers of the apamin-sensitive Ca2+-activated K+ channel (SKCa)
Fletcher, David I.; Ganellin, C. Robin; Piergentili, Alessandro; Dunn, Philip M.; Jenkinson, Donald H., Bioorganic & Medicinal Chemistry, 2007, 15(16), 5457-5479

Production Method 5

50670-58-1 50670-58-1
89901-03-1 89901-03-1
Reaction Conditions
1.1 Solvents: Methanol ;  12 min, rt
1.2 Reagents: Manganese oxide (MnO2) ;  15 h, rt
Reference
Design, synthesis, and validation of rigid linkers for bioactive peptides
Monguchi, Yasunari; Vagner, Josef; Handl, Heather L.; Jana, Umasish; Begay, Lucinda J.; et al, Tetrahedron Letters, 2005, 46(44), 7589-7592

Production Method 6

5731-11-3 5731-11-3
89901-03-1 89901-03-1
Reaction Conditions
1.1 Reagents: Thionyl chloride Solvents: Methanol ;  0 °C; 6 h, reflux
Reference
The development of benzimidazole-based clickable probes for the efficient labeling of cellular protein arginine deiminases (PADs)
Nemmara, Venkatesh V.; Subramanian, Venkataraman; Muth, Aaron; Mondal, Santanu; Salinger, Ari J.; et al, ACS Chemical Biology, 2018, 13(3), 712-722

Methyl 4'-Bromo-1,1'-biphenyl-4-carboxylate Raw materials

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Methyl 4'-Bromo-1,1'-biphenyl-4-carboxylate Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:89901-03-1)METHYL 4'-BROMO[1,1'-BIPHENYL]-4-CARBOXYLATE
Order Number:sfd16378
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:89901-03-1)METHYL 4'-BROMO[1,1'-BIPHENYL]-4-CARBOXYLATE
sfd16378
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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